3-methyl-7-[2-(1H-1,2,4-triazol-1-yl)benzoyl]-1-oxa-3,7-diazaspiro[4.4]nonan-2-one

• IUPAC Name: 3-methyl-7-[2-(1,2,4-triazol-1-yl)benzoyl]-1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• InChI: InChI=1S/C16H17N5O3/c1-19-8-16(24-15(19)23)6-7-20(9-16)14(22)12-4-2-3-5-13(12)21-11-17-10-18-21/h2-5,10-11H,6-9H2,1H3
• InChI Key: UVCODCOACRXEAI-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCN(C2)C(=O)C3=CC=CC=C3N4C=NC=N4)OC1=O
• Molecular Formula: C16H17N5O3
• Molecular Weight: 327.34 g/mol

Description

1,2,4-Triazole derivatives are a class of heterocyclic compounds that have been studied extensively due to their wide range of biological activities. They are often used as building blocks in the synthesis of various pharmaceuticals.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of 1,3-diphenyl-2- (1H-1,2,4-triazol-1-yl) propan-1-ones. The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is usually established by NMR and MS analysis. In some cases, X-ray diffraction studies are also used.

Chemical Reactions Analysis

1,2,4-Triazole derivatives can undergo various chemical reactions. For example, they can react with 2,2,2-trifluoro- N - (4-nitrosofurazan-3-yl)acetamide in the presence of dibromisocyanuric acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary widely. Some compounds synthesized are thermally stable, exhibit acceptable densities and optimal oxygen balance.

Mechanism of Action

While the mechanism of action can vary depending on the specific compound, some 1,2,4-triazole derivatives have been found to exhibit potent inhibitory activities against certain cancer cell lines. They may inhibit the proliferation of cancer cells by inducing apoptosis.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. Some 1,2,4-triazole derivatives have been found to exhibit very weak cytotoxic effects toward normal cells compared with doxorubicin.

Future Directions

Future research could focus on the design and development of more selective and potent molecules based on the 1,2,4-triazole benzoic acid hybrids. This could involve structural optimization and further investigation of their biological activities.